Cas no 6226-78-4 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:2)
• CAS No: 6226-78-4
• MF: C₂₂H₁₄N₄Na₂O₇S₂
• MW: 556.478703975677
• CID: 504454
• PubChem ID: 24851936
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:2)
• 1-[p-Azo(azobenzene)]-2-hydroxy-3,6-disulfonaphthalene, disodium salt
• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium s...
• ACID RED 150
• Ponceau SS
• C.I.Acid Red 150
• SCHEMBL2868621
• C.I. Acid Red 150
• disodium;3-hydroxy-4-[(4-phenyldiazenylphenyl)diazenyl]naphthalene-2,7-disulfonate
• Hispacid Cloth Red 2R
• ponceaus s
• EINECS 228-318-7
• MFCD00003906
• Cloth Red 2R
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(2-(4-(2-phenyldiazenyl)phenyl)diazenyl)-, sodium salt (1:2)
• C.I. Acid Red 150, disodium salt
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-((4-(phenylazo)phenyl)azo)-, disodium salt
• 6226-78-4
• URPITGUGXGIFMW-BBEPJNIMSA-L
• SCHEMBL127635
• sodium 3-hydroxy-4-((E)-(4-((E)-phenyldiazenyl)phenyl)diazenyl)naphthalene-2,7-disulfonate
• No. 6 Scarlet
• DTXSID8064147
• Disodium 3-hydroxy-4-((4-(phenylazo)phenyl)azo)naphthalene-2,7-disulphonate
• C.I. Acid Red 150 disodium salt
• NSC 58049
• C.I. 27190
• Ponceau SS, Dye content 80 %

• MDL： MFCD00003906
• Inchi： 1S/C22H16N4O7S2.2Na/c27-22-20(35(31,32)33)13-14-12-18(34(28,29)30)10-11-19(14)21(22)26-25-17-8-6-16(7-9-17)24-23-15-4-2-1-3-5-15;;/h1-13,27H,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b24-23+,26-25+;;
• InChI Key： YDGHROMBRLEXLZ-RVTJCSDESA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 512.04600
• Monoisotopic Mass: 556.00993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1070
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 181

Experimental Properties

• PSA: 195.17000
• LogP: 8.03120

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:2) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates